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Compound of Interest

Compound Name: DL-Alanyl-DL-methionine

Cat. No.: B167958 Get Quote

As a Senior Application Scientist, it is imperative to handle all laboratory reagents with the

utmost care, not only during their use but also through to their final disposal. This guide

provides a comprehensive framework for the proper disposal of DL-Alanyl-DL-methionine,

ensuring the safety of laboratory personnel and the protection of our environment. While

specific safety data for DL-Alanyl-DL-methionine is not readily available, we will extrapolate

best practices based on the known properties of its constituent amino acids and general

principles of chemical waste management.

Hazard Identification and Risk Assessment
DL-Alanyl-DL-methionine is a dipeptide composed of alanine and methionine. While neither

amino acid is classified as acutely hazardous, it is crucial to recognize that the final

compound's properties may differ. In the absence of specific data, a conservative approach is

warranted.

Key Considerations:

Toxicity: The toxicological properties of DL-Alanyl-DL-methionine have not been fully

investigated. Therefore, it should be handled as a potentially harmful substance.[1]

Reactivity: Avoid contact with strong oxidizing agents and strong acids, as these are

materials to avoid for the related compound, DL-methionine.[2] In combustion, it may emit

toxic fumes.[2]
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Environmental Fate: There is no specific data on the ecotoxicity of DL-Alanyl-DL-
methionine. However, the related compound DL-methionine is noted to have negligible

ecotoxicity and no potential for bioaccumulation.[2] To prevent environmental contamination,

do not discharge into drains or rivers.[2]

Personal Protective Equipment (PPE)
Before handling DL-Alanyl-DL-methionine for disposal, ensure you are wearing the

appropriate personal protective equipment.

Hand Protection: Nitrile gloves are recommended. A minimum layer thickness of 0.11 mm is

suggested for the related compound DL-methionine.[2] Always inspect gloves before use

and use proper glove removal technique.

Eye Protection: Safety glasses or goggles that are tested and approved under government

standards such as EN 166 (EU) or NIOSH (US) should be worn.[3]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[2]

Respiratory Protection: If there is a risk of generating dust, a respiratory protective device

with a particle filter (such as a P1 (EN143) filter) should be used.[2]

Disposal Procedures: A Step-by-Step Guide
The primary principle of chemical waste disposal is to ensure that waste is properly identified,

segregated, and stored prior to collection by a licensed disposal company.[3]

Step 1: Waste Identification and Segregation

Clearly label the waste container as "DL-Alanyl-DL-methionine waste."

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office. Incompatible wastes, when

mixed, can react violently or emit flammable or poisonous gases.[4]

Step 2: Container Selection and Management
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Use a container that is chemically compatible with DL-Alanyl-DL-methionine. High-density

polyethylene (HDPE) containers are generally a good choice for non-reactive chemical

waste.

The container must be in good condition, with no leaks or cracks, and have a secure, tight-

fitting lid.[4]

Keep the container closed except when adding waste.[4]

Do not overfill the container. Leave at least 10% headspace to allow for expansion.[5]

Step 3: Storage of Waste

Store the waste container in a designated Satellite Accumulation Area (SAA).[4] This area

should be near the point of generation and under the control of laboratory personnel.[6]

Ensure the storage area is well-ventilated.[5]

Segregate the DL-Alanyl-DL-methionine waste from incompatible materials, particularly

strong acids and oxidizing agents.[1][2]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to schedule a pickup.[1]

Provide them with an accurate description of the waste.

Follow all institutional, local, regional, and national regulations for hazardous waste disposal.

[1][7]

Decontamination and Spill Procedures
Decontamination:

After handling DL-Alanyl-DL-methionine for disposal, wash your hands thoroughly with

soap and water.[2]
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Decontaminate any surfaces that may have come into contact with the chemical using a

suitable laboratory detergent and water.

Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.[2]

For a solid spill, carefully sweep up the material, avoiding dust generation, and place it in a

labeled, sealable container for disposal.[2][3]

Do not let the spilled product enter drains.[3]

For a large spill, or if you are unsure how to proceed, contact your institution's EHS office for

guidance.

Visualizing the Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of DL-
Alanyl-DL-methionine.

Caption: Decision workflow for the safe disposal of DL-Alanyl-DL-methionine.
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Property/Procedure Guideline Reference

Chemical Name DL-Alanyl-DL-methionine [8][9]

CAS Number 1999-43-5 [8][9]

Molecular Formula C8H16N2O3S [8]

Hazard Classification

Not classified as hazardous for

transport (based on related

compounds). Handle with

caution due to lack of specific

data.

[2][3]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[2]

Recommended PPE

Nitrile gloves, safety goggles,

lab coat, respiratory protection

(if dust is generated)

[2][3]

Disposal Method

Offer to a licensed disposal

company. Do not discharge to

drains or rivers.

[2][3]

Container for Waste

Chemically compatible,

properly labeled, sealed, and

in good condition.

[4][5]

Storage

Designated Satellite

Accumulation Area,

segregated from

incompatibles.

[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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